N-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C13H15N3O3/c1-16-11(6-7-14-16)13(17)15-10-8-9(18-2)4-5-12(10)19-3/h4-8H,1-3H3,(H,15,17)
• InChI Key: HRTWBOGZFGZIHK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol

Description

N-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide (DMHP) is a chemical compound that has gained attention in the scientific community due to its potential applications in various research areas. DMHP is a pyrazole derivative that has been synthesized for its potential use as a cannabinoid receptor agonist.

Mechanism of Action

N-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide is thought to activate cannabinoid receptors by binding to the receptor site and inducing a conformational change that leads to the activation of downstream signaling pathways. This activation can lead to the modulation of various physiological processes, including pain, appetite, and mood.
Biochemical and Physiological Effects:
N-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide has been shown to have various biochemical and physiological effects, including the modulation of pain, anxiety, and appetite. In vitro studies have shown that N-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide can activate cannabinoid receptors, which may have potential therapeutic applications in the treatment of pain and anxiety. Additionally, N-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide has been shown to modulate appetite in animal studies, which may have potential applications in the treatment of obesity.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide has several advantages for use in lab experiments, including its high potency and selectivity for cannabinoid receptors. However, N-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide also has limitations, including its potential toxicity and the need for further research to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for the study of N-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide, including the investigation of its potential therapeutic applications in the treatment of pain, anxiety, and other disorders. Additionally, further research is needed to determine the safety and efficacy of N-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide in vivo and to develop new analogs with improved potency and selectivity for cannabinoid receptors.

Synthesis Methods

The synthesis of N-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide involves the reaction of 2,5-dimethoxybenzaldehyde and 1-methyl-1H-pyrazole-5-carboxylic acid in the presence of a reducing agent. The reaction mixture is then purified using column chromatography to obtain N-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide as a white crystalline solid.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide has been studied for its potential use as a cannabinoid receptor agonist. Cannabinoid receptors are found in the brain and other parts of the body and are involved in various physiological processes, including pain, mood, appetite, and memory. N-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide has been shown to activate cannabinoid receptors in vitro, which may have potential therapeutic applications in the treatment of pain, anxiety, and other disorders.